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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257

A Search for "Regelinol” Yields No Direct Results; Pivoting to the Closely Related "Reelin”
Signaling Pathway

Initial searches for "Regelinol” in the context of preclinical research did not yield specific
information on a compound with this name. The search results consistently point towards
"Reelin," a critical protein involved in neuronal development and signaling. It is possible that
"Regelinol" is a novel compound not yet widely documented, a proprietary name, or a
misspelling of "Reelin” or a related molecule.

Given the absence of data for "Regelinol,” this document will focus on the preclinical
understanding of the Reelin signaling pathway, which is likely relevant to the user's interest.
The following sections provide an overview of this pathway, its components, and general
considerations for preclinical research in this area. Due to the lack of specific data for
"Regelinol," the requested quantitative data tables and detailed experimental protocols for
dosage and administration cannot be provided.

The Reelin Signhaling Pathway

The Reelin signaling pathway is crucial for the proper migration of neurons during brain
development and has been implicated in various neurological disorders.[1][2][3] The core
components of this pathway include the extracellular glycoprotein Reelin, its receptors, and
intracellular adapter proteins.

Mechanism of Action
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Reelin is secreted into the extracellular matrix and binds to two members of the low-density
lipoprotein receptor family: the Very-Low-Density Lipoprotein Receptor (VLDLR) and the
Apolipoprotein E Receptor 2 (ApoER?2).[1][2][4] This binding event triggers a cascade of
intracellular signaling events.

Upon Reelin binding, the intracellular adapter protein Disabled-1 (Dabl) becomes
phosphorylated.[1][3] Dabl is associated with the cytoplasmic tails of VLDLR and ApoER2.[4]
The phosphorylation of Dabl is a critical step that activates downstream signaling cascades,
ultimately influencing the neuronal cytoskeleton and leading to the proper positioning of
migrating neurons.[1]

The Reelin signaling pathway is not only active during development but also plays a role in
synaptic plasticity, dendritic growth, and spine formation in the adult brain.[2][3] Dysregulation
of this pathway has been linked to conditions such as lissencephaly, autism, schizophrenia,
and Alzheimer's disease.[2][3]

Visualizing the Reelin Signaling Pathway

The following diagram illustrates the canonical Reelin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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